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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472

Introduction

Methyl (R)-(+)-lactate (CAS: 17392-83-5) is a chiral ester derived from the fermentation of
renewable resources like corn.[1] It is a colorless to light yellow liquid characterized by a mild,
fruity odor.[2][3] As a bio-based and biodegradable compound, Methyl (R)-(+)-lactate is
gaining significant traction as a green solvent, aligning with the principles of sustainable
chemistry.[4][5] Its favorable properties, including high solvency power, miscibility with water
and many organic solvents, low toxicity, and ready biodegradability, make it an excellent
alternative to conventional petrochemical-based solvents.[1][6][7] These application notes
provide an overview of its properties, applications in green chemistry, and detailed
experimental protocols for its synthesis and use.

Physicochemical and Safety Profile

Methyl (R)-(+)-lactate possesses a unique combination of physical and chemical properties
that make it a versatile and safe solvent for a variety of applications. It is miscible with water
and most organic liquids.[1][8]

Table 1: Physicochemical Properties of Methyl (R)-(+)-lactate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b139472?utm_src=pdf-interest
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.atamanchemicals.com/methyl-lactate_u25288/
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-r-lactate-pharmaceutical-synthesis-chiral-intermediate-pj
https://www.guidechem.com/encyclopedia/methyl-r-lactate-dic19328.html
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/277762
https://www.nbinno.com/article/other-organic-chemicals/why-methyl-lactate-green-solvent-industry-fw
https://www.atamanchemicals.com/methyl-lactate_u25288/
https://biviture.com/methyl-lactate-a-safe-green-solvent/
https://jxzd-chem.com/2023/02/28/basic-knowledge-about-methyl-lactate/
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.atamanchemicals.com/methyl-lactate_u25288/
https://m.molbase.com/moldata/1545923.html
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C4HsOs3 [9][10][11]
Molecular Weight 104.10 g/mol [11][12][13]
Appearance Colorless to light yellow liquid [2][9]

Boiling Point 144-145 °C [9][10][12]
Density 1.09 g/mL at 25 °C [4][9][10]
Flash Point 49-51 °C (120-124 °F) [6][12]
Refractive Index n20/D 1.413 [4119][10]
Water Solubility Miscible [1]197[12]

| Optical Activity | [a]21/D +8.4°, neat [[4][9] |

Green Chemistry and Safety Profile Methyl (R)-(+)-lactate is considered a green solvent due
to its favorable environmental, health, and safety characteristics.

e Renewable Source: It is derived from lactic acid, which is produced via the fermentation of
carbohydrates.[1]

» Biodegradability: It is readily biodegradable, breaking down naturally and minimizing its
ecological footprint.[4][6] This has been confirmed in OECD 301C tests, where it surpasses
90% degradation.[6]

e Low Toxicity: It is a non-toxic compound, offering a safer alternative to halogenated solvents
and others like N-methyl-2-pyrrolidone (NMP) and glycol ethers.[6][7]

o Low Volatility: Its low vapor pressure reduces the emission of volatile organic compounds
(VOCs) and minimizes risks to workers in enclosed spaces.[6]

o Safety: While it is a Class 3 Flammabile liquid, its higher flash point compared to solvents like
acetone makes it safer to handle.[6][11] Standard precautions for flammable liquids, such as
working in a well-ventilated area and avoiding ignition sources, are necessary.[8][14]
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Caption: Comparison of Methyl (R)-(+)-lactate with traditional solvents.

Applications in Research and Development

Methyl (R)-(+)-lactate’s unigue properties make it suitable for a wide range of applications in
both academic research and industrial drug development.

o Green Solvent in Chemical Synthesis: It serves as an effective green solvent for various
organic reactions, including esterification, transesterification, and condensation reactions.[6]
Its polarity allows it to dissolve a broad spectrum of reagents and intermediates, while its low
toxicity enhances process safety compared to solvents like toluene.[6]

» Chiral Building Block: With high optical purity (often 299.0%), it is a valuable chiral
intermediate in the asymmetric synthesis of complex molecules and active pharmaceutical
ingredients (APIs).[2] It is used as a starting material for potent biological agents such as
Neomethymycin and in the stereoselective total synthesis of other complex natural products.

[4119]

o Polymer Synthesis and Recycling: Methyl (R)-(+)-lactate is a key monomer for the
production of poly(lactic acid) (PLA), a leading biodegradable and biocompatible polymer
used in drug delivery, medical implants, and sustainable packaging.[7][13] It is also the
product of PLA chemical recycling, creating a circular lifecycle for the polymer.[15]

« Industrial Applications: It is used as a high-purity cleaner in the electronics industry for
removing photoresist residues and fluxes from circuit boards and semiconductors.[6] In
coatings and inks, it acts as a VOC-compliant co-solvent that improves flow and film
formation.[5][6]
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Caption: Sustainable lifecycle of Methyl (R)-(+)-lactate.

Experimental Protocols

Protocol 1: Asymmetric Synthesis of Methyl (R)-(+)-
lactate

This protocol describes the asymmetric hydrogenation of methyl pyruvate to produce Methyl
(R)-(+)-lactate using a rhodium-based chiral catalyst.[16]

Materials:
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e Methyl pyruvate (98%)

¢ Bis(1,5-cyclooctadiene)rhodium(l) trifluoromethanesulfonate ([Rh(cod)2]OTY)

e (R)-N-diphenylphosphino-N-methyl-[(S)-2-(diphenylphosphino)ferrocenyl]ethylamine (Ligand)
e Anhydrous Tetrahydrofuran (THF)

e Hydrogen gas (high purity)

e Argon gas (high purity)

o Reaction vessel suitable for hydrogenation (e.g., Parr shaker)

o Standard glassware for solution preparation

Procedure:

e Substrate Preparation: In the reaction vessel, dissolve methyl pyruvate (51 mg, 0.50 mmol)
in anhydrous THF (3.0 mL).

e Degassing: Degas the solution with a gentle stream of argon for 15 minutes to remove
dissolved oxygen.

» Catalyst Preparation: In a separate flask, combine bis(1,5-cyclooctadiene)rhodium(l)
trifluoromethanesulfonate (2.3 mg, 5 pmol) and the chiral ligand (3.7 mg, 6 pmol).

o Catalyst Activation: Add 2.0 mL of argon-degassed anhydrous THF to the catalyst mixture.
Stir this solution at 25°C under an argon atmosphere for 15 minutes to pre-form the active
catalyst.

e Reaction Initiation: Transfer the activated catalyst solution to the methyl pyruvate solution via
cannula.

e Hydrogenation: Flush the reaction vessel with hydrogen gas. Pressurize the vessel to 10-20
psig (0.69-1.38 bar) with hydrogen.
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e Reaction Monitoring: Stir the reaction mixture vigorously for 8 hours at 25°C. The progress
can be monitored by chiral GC analysis.

o Workup and Analysis: Upon completion, vent the hydrogen gas carefully. The product,
methyl (R)-lactate, is in the solution. The conversion and enantiomeric excess (ee) can be
determined by chiral GC analysis, which should show ~90% conversion and ~88% ee.[16]

Protocol 2: Enzymatic Resolution of Racemic Methyl
Lactate

This protocol details the kinetic resolution of a racemic mixture of methyl lactate to isolate the
(R)-enantiomer by selectively hydrolyzing the (S)-enantiomer using an esterase.[9]

Materials:

Racemic (x)-methyl lactate

o Purified esterase (e.g., PHE14)

e Phosphate buffer (50 mmol/L, pH 7.5)

o Ethyl acetate

e Micro-centrifuge tubes (e.g., 1.5 mL)

e |ncubator or water bath set to 37°C

Vortex mixer

Procedure:

¢ Reaction Setup: Prepare a 500 L total reaction volume in a micro-centrifuge tube.

o Add Components: To the tube, add the phosphate buffer, racemic methyl lactate to a final
concentration of 50 mmol/L, and 140 ug of the purified esterase.

 Incubation: Tightly cap the tube and place it in an incubator at 37°C for 1 hour. Gentle
agitation may be beneficial.
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e Reaction Quenching & Extraction: After 1 hour, stop the reaction by adding an equal volume

(500 pL) of ethyl acetate to the tube.

e Phase Separation: Vortex the mixture vigorously for 30 seconds to extract the unreacted

methyl lactate into the organic phase. Centrifuge briefly to separate the aqueous and organic

layers.

e Analysis: Carefully collect the upper organic phase (ethyl acetate). This phase contains the

enriched Methyl (R)-(+)-lactate. Analyze the organic phase by chiral GC or HPLC to

determine the enantiomeric excess of the remaining ester. The aqueous phase will contain

the hydrolyzed (S)-lactic acid.

Protocol 1: Asymmetric Synthesis
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Caption: Workflow for asymmetric synthesis of Methyl (R)-(+)-lactate.

Protocol 3: Chemical Recycling of Poly(lactic acid) to
Methyl Lactate

This protocol describes the catalytic degradation of post-consumer or industrial PLA back to its
monomer, methyl lactate, using a zinc-based catalyst.[15]

Materials:

Poly(lactic acid) (PLA) samples (e.qg., pellets, films)

¢ Imino monophenolate Zn(ll) complex (catalyst)

o Methanol (reagent grade)

o Tetrahydrofuran (THF, solvent)

o High-pressure reaction vessel (e.g., autoclave) with stirring and temperature control
o Standard glassware for solution preparation

Procedure:

e Reactor Charging: In the reaction vessel, place the PLA sample (e.g., at a concentration of
0.1 g/mL of THF).

e Solvent and Reagent Addition: Add THF as the solvent and an excess of methanol, which
acts as the protic source for transesterification.

o Catalyst Addition: Add the Zn(ll) catalyst. The catalyst loading can be varied (e.g., 4-16 wt%
relative to PLA) to study its effect on reaction rate.[15]

e Reaction Conditions: Seal the reactor and heat the mixture to the desired temperature (e.g.,
100-130°C) with vigorous stirring.[15]
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» Reaction Monitoring: The reaction can be monitored by taking aliquots at different time
intervals (if the reactor setup allows) and analyzing them by *H NMR or GC-MS to determine
the conversion of PLA and the yield of methyl lactate.

e Product Isolation: After the reaction is complete (typically high conversion is achieved within
a few hours at elevated temperatures), cool the reactor to room temperature and vent any
pressure. The resulting mixture contains methyl lactate, residual methanol, THF, and the
catalyst.

 Purification: The methyl lactate can be purified from the reaction mixture by distillation. The
catalyst may be recovered depending on its properties. The yield and selectivity towards
methyl lactate should be determined.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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